1-cyano-N-[(4-fluorophenyl)methyl]methanesulfonamide

• IUPAC Name: 1-cyano-N-[(4-fluorophenyl)methyl]methanesulfonamide
• InChI: InChI=1S/C9H9FN2O2S/c10-9-3-1-8(2-4-9)7-12-15(13,14)6-5-11/h1-4,12H,6-7H2
• InChI Key: QPISSNRRDYKYCK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNS(=O)(=O)CC#N)F
• Molecular Formula: C9H9FN2O2S
• Molecular Weight: 228.25 g/mol
• CAS No.: 948910-03-0

Description

1-cyano-N-[(4-fluorophenyl)methyl]methanesulfonamide is a chemical compound with the CAS Number: 948910-03-0. Its molecular weight is 228.25. The IUPAC name for this compound is cyano-N-(4-fluorobenzyl)methanesulfonamide.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H9FN2O2S/c10-9-3-1-8(2-4-9)7-12-15(13,14)6-5-11/h1-4,12H,6-7H2. This code provides a specific representation of the molecule’s structure.

Scientific Research Applications

Structural and Supramolecular Studies

A structural study of various nimesulidetriazole derivatives, including compounds with complex structures similar to 1-cyano-N-[(4-fluorophenyl)methyl]methanesulfonamide, revealed insights into their crystal structures and intermolecular interactions. This research is crucial for understanding the physical and chemical properties of such compounds (Dey et al., 2015).

Complex Formation with Other Compounds

Studies involving compounds structurally related to this compound have demonstrated their ability to form complexes with other substances. For instance, the complexes of 4-cyanophenyl[bis(ethylsulfonyl)]methane and similar compounds with various bases have been examined, providing valuable insights into their chemical behavior and potential applications in various fields (Binkowska et al., 2008).

Electrochemical Properties

Electrochemical reduction studies of compounds like p-cyanophenyl methyl sulfone, which share structural similarities with this compound, have provided insights into their electronic properties and potential applications in fields like electrochemistry and materials science (Pilard et al., 2001).

Synthesis and Biological Activity

Research into the synthesis and biological activity of compounds structurally related to this compound, like (4-methanesulfonamidophenoxy)propanolamines, has implications for drug discovery, particularly in the development of antiarrhythmic agents (Connors et al., 1991).

Molecular Conformation Studies

DFT-based computational studies have been conducted on molecules structurally similar to this compound. These studies offer detailed insights into their molecular conformation, NMR chemical shifts, and vibrational transitions, contributing to a better understanding of their properties (Karabacak et al., 2010).

Safety and Hazards

For safety and hazards information, it’s recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.